Cas no 69799-28-6 (Benzenamine, 2,3-dimethoxy-, hydrochloride)
69799-28-6 structure
Product Name:Benzenamine, 2,3-dimethoxy-, hydrochloride
CAS No:69799-28-6
MF:C8H12ClNO2
MW:189.639381408691
CID:391354
PubChem ID:68549907
Update Time:2025-04-19
Benzenamine, 2,3-dimethoxy-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,3-dimethoxy-, hydrochloride
- 2,3-dimethoxyaniline,hydrochloride
- 2,3-Dimethoxyaniline--hydrogen chloride (1/1)
- DTXSID10738589
- 2,3-dimethoxybenzenamine hydrochloride
- (2,3-Dimethoxyphenyl)amine hydrochloride
- SCHEMBL3207465
- 2,3-dimethoxyaniline;hydrochloride
- 69799-28-6
- YADZYVUGRYTDBX-UHFFFAOYSA-N
-
- MDL: MFCD27756373
- Inchi: 1S/C8H11NO2.ClH/c1-10-7-5-3-4-6(9)8(7)11-2;/h3-5H,9H2,1-2H3;1H
- InChI Key: YADZYVUGRYTDBX-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1C(=CC=CC=1OC)N
Computed Properties
- Exact Mass: 189.05576
- Monoisotopic Mass: 189.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48
Benzenamine, 2,3-dimethoxy-, hydrochloride Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
69799-28-6 (Benzenamine, 2,3-dimethoxy-, hydrochloride) Related Products
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- 40925-71-1(2-Amino-6-methoxyphenol)
- 50625-48-4(2,3,4-Trimethoxyaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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